N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(3-chlorophenyl)methylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C16H16ClN3O/c1-12-5-2-3-8-15(12)18-11-16(21)20-19-10-13-6-4-7-14(17)9-13/h2-10,18H,11H2,1H3,(H,20,21)/b19-10-
• InChI Key: FPAIRSFCRVPRBF-GRSHGNNSSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC(=CC=C2)Cl
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC(=CC=C2)Cl
• Molecular Formula: C16H16ClN3O
• Molecular Weight: 301.77 g/mol

Description

N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as Chloramphenicol Schiff's Base, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base is not fully understood, but it is believed to inhibit bacterial and fungal growth by disrupting protein synthesis. It is also believed to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting cell cycle progression.
Biochemical and Physiological Effects:
N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the growth of bacteria and fungi by disrupting protein synthesis. Physiologically, it has been shown to induce apoptosis in cancer cells and inhibit cell growth.

Advantages and Limitations for Lab Experiments

One advantage of N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. Another advantage is its potential use in cancer treatment due to its ability to induce apoptosis in cancer cells. However, one limitation of N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base. One direction is the development of new antibiotics based on its broad-spectrum antimicrobial activity. Another direction is the study of its potential use in cancer treatment, including the development of new chemotherapy drugs. Additionally, further research is needed to determine its potential use as a pesticide, herbicide, and water treatment agent.

Scientific Research Applications

N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base has been studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base has shown promising results as an antimicrobial agent against a wide range of bacteria and fungi. It has also been studied for its potential use in cancer treatment due to its ability to inhibit cell growth and induce apoptosis in cancer cells.
In agriculture, N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base has been studied for its potential use as a pesticide and herbicide due to its ability to inhibit the growth of plant pathogens and weeds. In environmental science, N'-(3-chlorobenzylidene)-2-[(2-methylphenyl)amino]acetohydrazidecol Schiff's Base has been studied for its potential use in water treatment due to its ability to remove heavy metals from contaminated water.